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Compound of Interest

Compound Name: Alk5-IN-29

Cat. No.: B12395674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Alk5-IN-29, a selective activin receptor-like kinase (ALK) inhibitor.[1] Given the potent nature

of small molecule inhibitors, adherence to strict safety protocols is paramount to ensure

personnel safety and prevent contamination. While a specific Safety Data Sheet (SDS) for

Alk5-IN-29 is not publicly available, the following guidelines are based on best practices for

handling hazardous chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

exposure to hazardous chemicals. The following PPE is mandatory when handling Alk5-IN-29:

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves that meet the American

Society for Testing and Materials (ASTM) D6978 standard are required.[2] The inner glove

should be worn under the cuff of the lab coat, and the outer glove over the cuff. Gloves must

be changed every 30 minutes or immediately if contaminated, punctured, or torn.[2]

Gowns: A disposable, back-closing, long-sleeved gown that has been tested for resistance to

permeability by hazardous drugs is required.[2] Gowns should be changed every two to

three hours or immediately upon contamination.[2]
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Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are

mandatory to protect against spills or splashes.[3] A full-face shield worn over safety goggles

is required when there is a risk of explosion or significant splash hazard.[3][4]

Respiratory Protection: When handling the powdered form of Alk5-IN-29 outside of a

certified chemical fume hood or biological safety cabinet, a fit-tested N95 respirator or higher

is required to prevent inhalation of aerosols.[2][4] Surgical masks do not provide adequate

respiratory protection.[2][4]

Head and Shoe Covers: Disposable head, hair, and beard covers are necessary to prevent

contamination.[2] Two pairs of shoe covers should be worn when handling hazardous drugs.

[2]

Operational Plan for Handling Alk5-IN-29
A systematic approach to handling Alk5-IN-29 is essential to minimize risk. The following step-

by-step procedures should be followed:

2.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Alk5-IN-29 should be stored in a tightly sealed, clearly labeled container in a designated,

well-ventilated, and secure area away from incompatible materials.

Follow the manufacturer's recommendations for storage temperature, which is typically at

room temperature for solid compounds.[5][6]

2.2. Preparation and Use:

All handling of powdered Alk5-IN-29, including weighing and reconstitution, must be

conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet to

minimize inhalation exposure.

Before beginning work, ensure the work area is clean and free of clutter.

Use dedicated equipment (e.g., spatulas, weighing paper, tubes) for handling the compound.
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When preparing solutions, add the solvent to the powdered compound slowly to avoid

aerosolization.

Clearly label all solutions with the compound name, concentration, date, and responsible

individual.

2.3. Disposal Plan:

All waste materials contaminated with Alk5-IN-29, including gloves, gowns, shoe covers,

weighing paper, and pipette tips, must be disposed of as hazardous chemical waste.

Place all contaminated solid waste in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid waste containing Alk5-IN-29 should be collected in a separate, sealed, and labeled

hazardous waste container.

Do not mix hazardous waste with other waste streams.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

Quantitative Data for Potent Small Molecule
Inhibitors
While specific occupational exposure limits (OELs) for Alk5-IN-29 have not been established,

the following table provides general OELs for potent pharmaceutical compounds as a reference

for risk assessment and control.
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Parameter Value Reference Standard

Occupational Exposure Limit

(OEL)
1 - 10 µg/m³ (8-hour TWA)

General guidance for potent

pharmaceutical compounds.

Permissible Exposure Limit

(PEL)
Not Established

Occupational Safety and

Health Administration (OSHA)

Threshold Limit Value (TLV) Not Established

American Conference of

Governmental Industrial

Hygienists (ACGIH)

IC50 Value for ALK5 ≤10 nM
MedchemExpress Product

Information[1]

TWA: Time-Weighted Average

Experimental Protocols
Detailed experimental protocols involving Alk5-IN-29 should be designed and reviewed by the

institution's Environmental Health and Safety (EHS) department. All personnel must be trained

on the specific hazards of the compound and the emergency procedures to be followed in case

of an exposure or spill.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Alk5-IN-29 from receipt

to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Alk5-IN-29.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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